2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(2-fluoro-5-methylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO4/c1-8-2-5-13(15)12(6-8)11-7-9(16(19)20)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: QUNVWMSFCLRQSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID00689238
• Molecular Weight: 275.23 g/mol
• CAS RN: 1262005-73-1

Description

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% (2F5M-4N-95) is an organic compound belonging to the class of phenylacetic acids. It is a colorless solid that is soluble in water and is used as an intermediate in the synthesis of various pharmaceuticals. It is also used as a reagent in the synthesis of other compounds. 2F5M-4N-95 is a relatively new compound and is gaining popularity in the scientific community due to its unique properties and applications.

Scientific Research Applications

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% has a number of applications in scientific research. It is used as a reagent in the synthesis of other compounds, such as pharmaceuticals, dyes, and fragrances. It is also used in the synthesis of polymers, such as polyurethanes and polyamides. Additionally, 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% has been used in the study of enzyme kinetics, as it can be used to study the mechanism of action of enzymes.

Mechanism of Action

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% is an inhibitor of enzymes, meaning that it prevents the enzymes from functioning properly. This is due to its ability to bind to the active site of the enzyme, thus blocking the substrate from binding and preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% has a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes can lead to a decrease in inflammation, pain, and other symptoms associated with inflammatory diseases. Additionally, 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% has been shown to inhibit the activity of the enzyme acetylcholinesterase, which can lead to an increase in cognitive function and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% in laboratory experiments include its low cost, high purity, and versatility. It is also easy to handle and can be stored for long periods of time without degradation. The main limitation of using 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% in laboratory experiments is its potential toxicity. It is important to use protective equipment, such as gloves and a face mask, when handling 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95%.

Future Directions

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% has a number of potential future applications in scientific research. It could be used in the development of new drugs, as an inhibitor of enzymes involved in various diseases. Additionally, it could be used in the development of new polymers, as well as in the study of enzyme kinetics. It could also be used in the synthesis of new dyes, fragrances, and other compounds. Finally, it could be used in the development of new analytical techniques, such as mass spectrometry.

Synthesis Methods

2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% can be synthesized through a number of different methods. The most common method is the reaction of 2-fluoro-5-methylphenol with 4-nitrobenzoyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces 2-(2-Fluoro-5-methylphenyl)-4-nitrobenzoic acid, 95% in high yields. Other methods of synthesis include the reaction of 2-fluoro-5-methylphenol with 4-nitrobenzoyl bromide or the reaction of 2-fluoro-5-methylbenzaldehyde with 4-nitrobenzoyl chloride.